![molecular formula C4H6CaO4 B046833 Calcium acetate CAS No. 114460-21-8](/img/structure/B46833.png)
Calcium acetate
Overview
Description
Calcium acetate is a chemical compound that is the calcium salt of acetic acid It is represented by the chemical formula ( \text{C}_4\text{H}_6\text{CaO}_4 )It appears as a white, hygroscopic solid and is widely used in various industrial and medical applications .
Scientific Research Applications
Calcium acetate has a wide range of applications in scientific research:
Medicine: It is used as a phosphate binder in patients with kidney disease to control phosphate levels in the blood
Food Industry: This compound is used as a food additive, stabilizer, buffer, and sequestrant, particularly in candy products.
Environmental Applications: It is employed in wastewater treatment processes as a coagulant and precipitant to remove contaminants.
Industrial Applications: This compound is used in the production of resins, printing, and dyeing of textiles.
Mechanism of Action
Calcium acetate acts primarily as a phosphate binder. It works by binding with phosphate in the food consumed, forming insoluble calcium phosphate, which is then excreted from the body without being absorbed. This mechanism is particularly beneficial for patients with end-stage renal disease to prevent elevated phosphate levels .
Safety and Hazards
Calcium acetate should be handled in a well-ventilated place. Suitable protective clothing should be worn and contact with skin and eyes should be avoided. It should not be exposed to open flames . It is considered nonhazardous according to GHS classifications for the Hazard Communication Standard .
Future Directions
Calcium acetate is currently used as a phosphate binder in patients with end-stage renal disease. It is taken orally to treat or prevent calcium deficiency as well as to treat hyperphosphatemia as it has excellent phosphate-binding properties . There are ongoing studies exploring its potential uses in other areas .
Biochemical Analysis
Biochemical Properties
Calcium acetate interacts with various enzymes, proteins, and other biomolecules. It is often used in the treatment of hyperphosphatemia, a condition characterized by elevated serum phosphorus levels . This compound binds to dietary phosphate in the gastrointestinal tract, reducing its absorption and thereby lowering serum phosphorus levels .
Cellular Effects
This compound influences cell function by affecting cellular metabolism and gene expression. It helps regulate phosphorus levels within cells, which is crucial for various cellular processes, including energy production and cell signaling .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It binds to dietary phosphate in the gastrointestinal tract, forming insoluble calcium phosphate, which is then excreted in the feces . This reduces the amount of phosphate absorbed into the bloodstream, thereby lowering serum phosphorus levels .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. For instance, a study found that this compound effectively lowered serum phosphorus levels in hemodialysis patients after 4 weeks and 8 weeks of administration .
Metabolic Pathways
This compound is involved in the phosphate homeostasis pathway. By binding to dietary phosphate, it reduces phosphate absorption and disrupts the normal phosphate metabolism .
Transport and Distribution
This compound is transported within cells and tissues through passive diffusion. Once in the gastrointestinal tract, it binds to dietary phosphate, reducing its absorption and distribution within the body .
Preparation Methods
Calcium acetate can be synthesized through several methods:
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Laboratory Synthesis: : One common method involves reacting calcium carbonate (found in eggshells, limestone, or marble) with acetic acid. The reaction is as follows: [ \text{CaCO}_3 (s) + 2\text{CH}_3\text{COOH} (aq) \rightarrow \text{Ca}(\text{CH}_3\text{COO})_2 (aq) + \text{H}_2\text{O} (l) + \text{CO}_2 (g) ] Alternatively, calcium hydroxide can be used: [ \text{Ca(OH)}_2 (s) + 2\text{CH}_3\text{COOH} (aq) \rightarrow \text{Ca}(\text{CH}_3\text{COO})_2 (aq) + 2\text{H}_2\text{O} (l) ]
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Industrial Production: : Industrially, this compound is produced by reacting acetic acid with calcium carbonate or calcium hydroxide under controlled conditions. The process involves primary filtration, discoloration, fine filtration, and drying to obtain the final product .
Chemical Reactions Analysis
Calcium acetate undergoes various chemical reactions:
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Decomposition: : When heated, this compound decomposes to form calcium carbonate and acetic acid. [ \text{Ca}(\text{CH}_3\text{COO})_2 \rightarrow \text{CaCO}_3 + \text{CH}_3\text{COOH} ]
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Reaction with Phosphates: : In the presence of phosphate ions, this compound forms insoluble calcium phosphate, which is excreted from the body. This reaction is particularly useful in medical applications for treating hyperphosphatemia .
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Reaction with Carbon Dioxide: : this compound can react with carbon dioxide to form calcium carbonate and acetic acid, which is useful in environmental applications .
Comparison with Similar Compounds
Calcium acetate is often compared with other calcium salts such as calcium carbonate and calcium citrate:
Calcium Carbonate: Both this compound and calcium carbonate are used to control phosphate levels in patients with kidney disease.
Calcium Citrate: Calcium citrate is another calcium supplement that is more easily absorbed by the body compared to calcium carbonate.
Similar compounds include:
- Calcium carbonate
- Calcium citrate
- Calcium lactate
- Calcium gluconate
Each of these compounds has unique properties and applications, but this compound stands out for its effectiveness in medical and industrial applications.
properties
{ "Design of the Synthesis Pathway": "Calcium acetate can be synthesized by the reaction between calcium carbonate and acetic acid.", "Starting Materials": [ "Calcium carbonate", "Acetic acid" ], "Reaction": [ "Step 1: Add calcium carbonate to acetic acid slowly and with constant stirring.", "Step 2: Heat the mixture to a temperature of about 60-70°C.", "Step 3: Continue stirring and heating until the calcium carbonate is completely dissolved.", "Step 4: Filter the solution to remove any impurities.", "Step 5: Allow the solution to cool and then evaporate the solvent to obtain calcium acetate as a white crystalline solid." ] } | |
CAS RN |
114460-21-8 |
Molecular Formula |
C4H6CaO4 |
Molecular Weight |
158.17 g/mol |
IUPAC Name |
calcium;diacetate |
InChI |
InChI=1S/2C2H4O2.Ca/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2 |
InChI Key |
VSGNNIFQASZAOI-UHFFFAOYSA-L |
SMILES |
CC(=O)[O-].CC(=O)[O-].[Ca+2] |
Canonical SMILES |
CC(=O)[O-].CC(=O)[O-].[Ca+2] |
Color/Form |
COLORLESS CRYSTALS Rod-shaped crystals White, hydrogroscopic, crystalline solid |
density |
1.50 kg/l 1.5 g/cm³ |
melting_point |
160 °C 160 °C (decomposition to acetone) |
Other CAS RN |
62-54-4 |
physical_description |
DryPowder; Liquid; PelletsLargeCrystals Anhydrous calcium acetate is a white, hygroscopic, bulky, crystalline solid with a slightly bitter taste. A slight odour of acetic acid may be present. The monohydrate may be needles, granules or powder WHITE-TO-BROWN OR GREY CRYSTALS WITH CHARACTERISTIC ODOUR. |
shelf_life |
VERY HYGROSCOPIC ... |
solubility |
37.4 G IN 100 CC OF WATER @ 0 °C; 29.7 G IN 100 CC OF WATER @ 100 °C; SLIGHTLY SOL IN ALCOHOL Practically insol in acetone and benzene Solubility in water: very good |
synonyms |
Calcium Acetate; Brown Acetate; Calcium Diacetate; E 263; Gray Acetate; Lime Acetate; Lime Pyrolignite; PhosLo; Royen; Sanopan; Sorbo-Calcion; Teltozan |
Origin of Product |
United States |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is calcium acetate used as a phosphate binder in patients with chronic kidney disease?
A1: this compound effectively binds dietary phosphorus in the gut, limiting its absorption into the bloodstream. This is crucial for patients with chronic kidney disease who can't efficiently remove phosphorus, leading to hyperphosphatemia [, , , ].
Q2: How does this compound compare to calcium carbonate as a phosphate binder?
A2: Research indicates that this compound might be a more potent phosphate binder than calcium carbonate. Studies show comparable phosphorus control with lower elemental calcium intake using this compound [, , , , , ].
Q3: Are there any concerns regarding the long-term use of this compound in hemodialysis patients?
A3: While effective, long-term use of this compound has been linked to hypercalcemia and vascular calcification in some hemodialysis patients. These concerns have led to exploring alternative phosphate binders like sevelamer [, , ].
Q4: Does the timing of this compound administration impact its phosphate binding efficacy?
A4: Yes, studies suggest that taking this compound with meals optimizes its phosphate binding capacity as it primarily targets dietary phosphorus [].
Q5: Has this compound demonstrated any additional benefits beyond phosphorus control in CKD patients?
A5: Some studies suggest that this compound might have a positive impact on secondary hyperparathyroidism in CKD patients, although further research is needed to confirm this finding [].
Q6: What is the molecular formula and weight of this compound?
A6: The anhydrous form of this compound has the molecular formula Ca(C2H3O2)2 and a molecular weight of 158.17 g/mol [].
Q7: How does the hydration state of this compound affect its properties?
A7: this compound exists in various hydrated forms, including anhydrous, monohydrate, and half-hydrate. The presence of water molecules influences its solubility, thermal stability, and reactivity [, ].
Q8: Can this compound be synthesized from waste materials?
A8: Yes, researchers have successfully synthesized this compound from various waste sources, such as eggshells, oyster shells, and scallop shells. This approach offers an eco-friendly alternative to conventional production methods [, , ].
Q9: How does this compound affect cement properties?
A9: this compound can act as an accelerator and water reducer in cement. Studies demonstrate its ability to enhance early hydration, reduce setting time, and improve compressive strength of cement mortars [, ].
Q10: Can this compound be used as a CO2 sorbent?
A10: Research suggests that this compound exhibits potential as a CO2 sorbent. Its cyclic calcination/carbonation reactions demonstrate promising carbon capture capabilities, particularly at temperatures between 650-700°C [].
Q11: How does this compound contribute to the de-icing performance of road salt alternatives?
A11: this compound serves as an environmentally benign de-icer, offering a less corrosive alternative to traditional road salts like sodium chloride [, ].
Q12: How does the de-icing capacity of this compound compare to sodium chloride?
A12: While this compound is less corrosive, its ice-melting capacity is generally lower than sodium chloride. Research is exploring methods to enhance its performance, such as combining it with sodium hydroxide [, ].
Q13: Does this compound impact the taste of rye bread?
A13: While acetate contributes to the desirable taste of rye bread, high concentrations of this compound can negatively impact bread volume due to its effect on yeast CO2 production [].
Q14: Can this compound be used to improve the shelf life of cut flowers?
A14: Studies indicate that this compound can prolong the vase life of cut flowers like gladiolus. This is attributed to its positive influence on membrane stability, calcium signaling, and hormone regulation within the flower [].
Q15: How is this compound utilized in the food industry?
A15: this compound is a versatile food additive (E263) used for various purposes, including a firming agent, pH regulator, and sequestrant. It's also applied in oil degumming processes and can improve the stability and texture of certain food products [, ].
Q16: What are potential future research areas for this compound?
A16: Future research could explore:* Optimizing this compound formulations for improved bioavailability and reduced gastrointestinal side effects [].* Investigating its potential in other applications, such as drug delivery systems and biomaterial development [, ].* Further analyzing its environmental impact and degradation pathways [, ].* Expanding research on its use as a CO2 sorbent for climate change mitigation strategies [].
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